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Compound of Interest

Compound Name: 6-Cyanonicotinimidamide

Cat. No.: B15232949 Get Quote

Essential Safety and Handling Guide for 6-
Cyanonicotinimidamide
Disclaimer: No specific Safety Data Sheet (SDS) for 6-Cyanonicotinimidamide is publicly

available. The following information is compiled from the SDS of structurally similar

compounds, including 6-Aminonicotinamide and 6-Chloronicotinic acid. Researchers should

handle 6-Cyanonicotinimidamide with extreme caution and assume it possesses similar or

greater hazards than its analogs until specific toxicity data is available.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 6-Cyanonicotinimidamide. The procedural

guidance is designed to answer specific operational questions for safe handling and disposal.

Hazard Summary of Structural Analogs
Based on the data from analogous compounds, 6-Cyanonicotinimidamide should be

considered hazardous. Potential hazards include:

Toxicity: May be harmful if swallowed, in contact with skin, or inhaled.[1]

Irritation: Causes skin and serious eye irritation.[2][3] May cause respiratory irritation.[3][4]

Reproductive Toxicity: Analogs like 6-Aminonicotinamide are suspected of damaging fertility

or the unborn child.[5][6]
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Organ Damage: May cause damage to organs through prolonged or repeated exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 6-Cyanonicotinimidamide. The following

table summarizes the required PPE based on the hazards identified from analogous

compounds.

Body Part
Personal Protective

Equipment
Standard

Eyes/Face
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin
Chemical-resistant gloves

(e.g., nitrile rubber).
Inspect gloves before use.

A lab coat or chemical-

resistant apron.

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Use a respirator if exposure

limits are exceeded or if

irritation is experienced.[1]

Experimental Protocol: Safe Handling of 6-
Cyanonicotinimidamide

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2]

Remove all sources of ignition.

Donning Personal Protective Equipment (PPE):
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Before handling the compound, put on all required PPE as detailed in the table above.

Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.[7]

Do not breathe in dust, vapor, mist, or gas.[1]

Minimize dust generation and accumulation.[7]

Keep the container tightly closed when not in use.[1]

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
All waste containing 6-Cyanonicotinimidamide must be treated as hazardous waste.

Waste Collection:
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Collect surplus and non-recyclable solutions in a designated, labeled, and sealed

container.

Contaminated materials (e.g., gloves, wipes, pipette tips) should also be collected in a

separate, clearly labeled hazardous waste container.

Disposal Procedure:

Dispose of the chemical waste through a licensed professional waste disposal service.

Do not dispose of down the sink or in regular trash.

Contaminated packaging should be disposed of as unused product.[4]

Follow all federal, state, and local regulations for hazardous waste disposal.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 6-
Cyanonicotinimidamide.
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Caption: Workflow for handling and disposing of 6-Cyanonicotinimidamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. capotchem.com [capotchem.com]

5. tymri.ut.ee [tymri.ut.ee]

6. fishersci.ie [fishersci.ie]

7. 6-Chloronicotinic acid(5326-23-8)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 6-
Cyanonicotinimidamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15232949#personal-protective-equipment-for-
handling-6-cyanonicotinimidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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